1-(3-Chloro-2-fluorophenyl)cyclopentanemethanamine

• Molecular Formula: C12H15ClFN
• Molecular Weight: 227.70 g/mol
• IUPAC Name: [1-(3-chloro-2-fluorophenyl)cyclopentyl]methanamine
• InChI: InChI=1S/C12H15ClFN/c13-10-5-3-4-9(11(10)14)12(8-15)6-1-2-7-12/h3-5H,1-2,6-8,15H2
• InChI Key: XCQCYIZQEVBSDY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)C2=C(C(=CC=C2)Cl)F

Description

1-(3-Chloro-2-fluorophenyl)cyclopentanemethanamine is an organic compound with the molecular formula C12H15ClFN It is characterized by a cyclopentane ring attached to a methanamine group, which is further substituted with a 3-chloro-2-fluorophenyl group

Preparation Methods

The synthesis of 1-(3-Chloro-2-fluorophenyl)cyclopentanemethanamine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the cyclopentane ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the methanamine group: This step often involves the use of amination reactions where an amine group is introduced to the cyclopentane ring.

Substitution with the 3-chloro-2-fluorophenyl group: This can be accomplished through nucleophilic substitution reactions where the phenyl group is introduced to the cyclopentane ring.

Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and controlled reaction conditions to ensure efficiency and scalability.

Chemical Reactions Analysis

1-(3-Chloro-2-fluorophenyl)cyclopentanemethanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups to the phenyl ring or the cyclopentane ring, depending on the reagents and conditions used.

Common reagents for these reactions include halogens, acids, bases, and various organic solvents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Chloro-2-fluorophenyl)cyclopentanemethanamine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules for various applications.

Biology: This compound can be used in studies involving enzyme interactions and metabolic pathways, providing insights into biological processes.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-fluorophenyl)cyclopentanemethanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

1-(3-Chloro-2-fluorophenyl)cyclopentanemethanamine can be compared with other similar compounds, such as:

1-(3-Chloro-2-fluorophenyl)cyclopropanemethanamine: Similar structure but with a cyclopropane ring instead of a cyclopentane ring.

1-(3-Chloro-2-fluorophenyl)cyclohexanemethanamine: Similar structure but with a cyclohexane ring instead of a cyclopentane ring.

The uniqueness of this compound lies in its specific ring structure and substitution pattern, which can influence its chemical reactivity and biological activity.